Cas no 2734774-60-6 (Methyl 2,5-difluoro-4-propoxybenzoate)

• Product Name: Methyl 2,5-difluoro-4-propoxybenzoate
• CAS No: 2734774-60-6
• MF: C₁₁H₁₂F₂O₃
• MW: 230.21
• CID: 5079540
• Update Time: 2025-05-20

Methyl 2,5-difluoro-4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-difluoro-4-propoxybenzoate

• Inchi： 1S/C11H12F2O3/c1-3-4-16-10-6-8(12)7(5-9(10)13)11(14)15-2/h5-6H,3-4H2,1-2H3
• InChI Key： RFMSHYXUMZUJSH-UHFFFAOYSA-N
• SMILES： C1(F)=CC(OCCC)=C(F)C=C1C(=O)OC

Additional information on Methyl 2,5-difluoro-4-propoxybenzoate

Introduction to Methyl 2,5-difluoro-4-propoxybenzoate (CAS No. 2734774-60-6)

Methyl 2,5-difluoro-4-propoxybenzoate, identified by the Chemical Abstracts Service Number (CAS No.) 2734774-60-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include fluoro and propoxy substituents. These structural elements not only contribute to its distinct chemical properties but also open up a wide array of potential applications in drug development and synthetic chemistry.

The synthesis and characterization of Methyl 2,5-difluoro-4-propoxybenzoate involve meticulous attention to detail, ensuring that the final product meets the stringent standards required for pharmaceutical applications. The presence of fluorine atoms in the molecule enhances its metabolic stability and bioavailability, making it an attractive candidate for further exploration in medicinal chemistry. Additionally, the propoxy group introduces a hydrophobic moiety, which can influence the compound's solubility and interaction with biological targets.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced pharmacological properties. Research has demonstrated that the introduction of fluorine atoms can modulate the electronic distribution and lipophilicity of molecules, thereby affecting their binding affinity and selectivity towards biological receptors. Methyl 2,5-difluoro-4-propoxybenzoate exemplifies this trend, as its structural design allows for fine-tuning of these properties to optimize therapeutic efficacy.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in the development of advanced materials and agrochemicals, where its unique chemical profile can be leveraged to create novel formulations with improved performance characteristics. For instance, studies have explored its use as an intermediate in the synthesis of liquid crystals and organic semiconductors, highlighting its versatility across multiple scientific disciplines.

One of the most compelling aspects of Methyl 2,5-difluoro-4-propoxybenzoate is its role in innovative drug discovery programs. Researchers are investigating its potential as a precursor for designing small-molecule inhibitors targeting various disease pathways. The fluoro and propoxy substituents provide a scaffold that can be modified to enhance binding interactions with enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. Preliminary studies have indicated that derivatives of this compound exhibit promising activity in preclinical models.

The chemical properties of Methyl 2,5-difluoro-4-propoxybenzoate also make it a valuable tool for mechanistic studies in organic chemistry. Its reactivity patterns and stability under different conditions provide insights into reaction mechanisms and synthetic strategies. This knowledge is crucial for developing more efficient synthetic routes and understanding how structural modifications influence chemical behavior.

In conclusion, Methyl 2,5-difluoro-4-propoxybenzoate (CAS No. 2734774-60-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features offer opportunities for innovation across multiple fields, making it a subject of intense research interest. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.